Cas no 1253789-02-4 (tert-butyl 6-benzyloxy-4-fluoro-indazole-1-carboxylate)

• Product Name: tert-butyl 6-benzyloxy-4-fluoro-indazole-1-carboxylate
• CAS No: 1253789-02-4
• MF: C₁₉H₁₉FN₂O₃
• MW: 342.364168405533
• MDL: MFCD19443334
• CID: 1016446
• PubChem ID: 70700735
• Update Time: 2025-05-25

tert-butyl 6-benzyloxy-4-fluoro-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-(benzyloxy)-4-fluoro-1H-indazole-1-carboxylate
• AK-89956
• ANW-67120
• CTK8C1714
• KB-260812
• tert-butyl 6-benzyloxy-4-fluoro-indazole-1-carboxylate
• tert-Butyl6-(benzyloxy)-4-fluoro-1H-indazole-1-carboxylate
• Tert-butyl 6-(benzyloxy)-4-fluoro-1H-indazole-1-carboxylate, 98%
• CS-0318654
• C19H19FN2O3
• DTXSID50743531
• 1253789-02-4
• AS-41265
• TERT-BUTYL 6-(BENZYLOXY)-4-FLUOROINDAZOLE-1-CARBOXYLATE
• MFCD19443334
• AKOS016006543
• tert-butyl 4-fluoro-6-phenylmethoxyindazole-1-carboxylate
• AMY26593
• 1H-Indazole-1-carboxylic acid, 4-fluoro-6-(phenylmethoxy)-, 1,1-dimethylethyl ester

• MDL： MFCD19443334
• Inchi： 1S/C19H19FN2O3/c1-19(2,3)25-18(23)22-17-10-14(9-16(20)15(17)11-21-22)24-12-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3
• InChI Key： AEEAXDCVECAIPT-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1C=NN2C(=O)OC(C)(C)C)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 342.13797063g/mol
• Monoisotopic Mass: 342.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 53.4Ų

tert-butyl 6-benzyloxy-4-fluoro-indazole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on tert-butyl 6-benzyloxy-4-fluoro-indazole-1-carboxylate

Chemical Profile of Tert-butyl 6-benzyloxy-4-fluoro-indazole-1-carboxylate (CAS No. 1253789-02-4)

Tert-butyl 6-benzyloxy-4-fluoro-indazole-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1253789-02-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its tert-butyl substituent, benzyloxy group, and fluoro moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The benzyloxy group at the 6-position of the indazole ring introduces a bulky electron-withdrawing element that can influence the electronic distribution and steric environment of the molecule. This modification is particularly relevant in medicinal chemistry, as it can enhance binding affinity to biological targets by optimizing the shape and charge distribution of the ligand. Additionally, the presence of a fluoro atom at the 4-position is a common pharmacophore in drug design, known to improve metabolic stability, lipophilicity, and binding interactions with biological receptors. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been growing interest in indazole derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have highlighted the role of indazole-based compounds in modulating inflammatory pathways, anticancer mechanisms, and neurological disorders. The specific configuration of tert-butyl 6-benzyloxy-4-fluoro-indazole-1-carboxylate positions it as a promising candidate for further investigation in these areas. Researchers have been exploring its interactions with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and neurology research.

One notable application of this compound is in the field of kinase inhibition. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The structural features of tert-butyl 6-benzyloxy-4-fluoro-indazole-1-carboxylate make it a suitable candidate for developing kinase inhibitors by providing optimal binding interactions with the active sites of these enzymes. Preliminary computational studies have suggested that this compound can effectively disrupt aberrant signaling cascades involved in tumor growth and progression.

Furthermore, the fluoro substituent at the 4-position of the indazole ring has been shown to enhance metabolic stability, a crucial factor in drug development. Fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles due to their resistance to degradation by cytochrome P450 enzymes. This characteristic makes tert-butyl 6-benzyloxy-4-fluoro-indazole-1-carboxylate a compelling candidate for further optimization into a drug candidate with extended half-life and reduced dosing frequency.

The tert-butyl group at the carboxylate position adds steric bulk to the molecule, which can be leveraged to improve binding affinity through hydrophobic interactions and van der Waals forces. This modification is particularly useful in designing molecules that require precise spatial orientation within biological targets. The combination of these structural elements—tert-butyl, benzyloxy, and fluoro—creates a multifaceted pharmacophore that can be fine-tuned through structural analogs to achieve desired pharmacological effects.

Recent advances in synthetic chemistry have enabled more efficient methods for producing complex indazole derivatives like tert-butyl 6-benzyloxy-4-fluoro-indazole-1-carboxylate. These innovations have reduced production costs and improved yields, making it more feasible to conduct large-scale screening and optimization campaigns. The accessibility of this compound has spurred interest from academic institutions and pharmaceutical companies looking to explore its therapeutic potential.

In conclusion,Tert-butyl 6-benzyloxy-4-fluoro-indazole-1-carboxylate (CAS No. 1253789-02-4) represents a promising chemical entity with significant implications for drug discovery. Its unique structural features—comprising a tert-butyl, benzyloxy, and fluoro substituent—make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a key intermediate in medicinal chemistry.